88088-95-3(Tris(1H-benzod1,2,3triazol-1-yl)methane),T3141

Tris(1H-benzod1,2,3triazol-1-yl)methane Properties

Names and Identifiers

- Tris(1H-benzo[d][1,2,3]triazol-1-yl)methane
- Tris(1H-benzotriazol-1-yl)methane
- 1-[bis(benzotriazol-1-yl)methyl]benzotriazole
- 1H-Benzotriazole,1,1',1''-methylidynetris-
- TRIS-(1-BENZOTRIAZOLYL)METHANE
- Tris(1-benzotriazolyl)methane
- tri(1H-benzo[d][1,2,3]triazol-1-yl)methane
- tris(benzotriazol-1-yl)methane
- TRIS-(1-BENZOTRIAZOLYL)METHANE 97
- AK139271
- TRIS(1-BENZOTRIAZOLEYL)METHANE
- AX8155772
- ST24050310
- 1,1',1''-methanetriyltris(1H-benzotriazole)
- 1-[bis(1H-1,2,3-benzotriazol-1-yl)methyl]-1H-1,2,3-benzotriaz
- 1,1′,1′′-Methylidynetris[1H-benzotriazole] (ACI)
- T3141
- DS-3004
- TRIS-(1-BENZOTRIAZOLYL)METHANE 97
- C19H13N9
- 1-[bis(1H-1,2,3-benzotriazol-1-yl)methyl]-1H-1,2,3-benzotriazole
- SCHEMBL6794284
- YSZC3641
- DTXSID20395687
- Tris-(1-benzotriazolyl)methane, 97%
- AKOS022172531
- CS-0155902
- MFCD00514776
- 1-[BIS(1,2,3-BENZOTRIAZOL-1-YL)METHYL]-1,2,3-BENZOTRIAZOLE
- 88088-95-3
- SY009956
- +Expand
- MDL： MFCD00514776
- InChIKey： VENLCXAGJRTBFL-UHFFFAOYSA-N
- Inchi： 1S/C19H13N9/c1-4-10-16-13(7-1)20-23-26(16)19(27-17-11-5-2-8-14(17)21-24-27)28-18-12-6-3-9-15(18)22-25-28/h1-12,19H
- SMILES： N1C2C(=CC=CC=2)N(C(N2C3C(=CC=CC=3)N=N2)N2C3C(=CC=CC=3)N=N2)N=1

Computed Properties

Exact Mass: 367.12900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 3
Monoisotopic Mass: 367.129
Heavy Atom Count: 28
Complexity: 485
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 92.1

Experimental Properties

LogP: 2.47340
PSA: 92.13000
Refractive Index: 1.887
Boiling Point: 678.4±50.0 °C at 760 mmHg
Melting Point: 191°C(lit.)
Flash Point: 364.1±30.1 °C
Color/Form: solid
Solubility: Not determined
λmax: 284(EtOH)(lit.)
Density: 1.61

Tris(1H-benzod1,2,3triazol-1-yl)methane Security Information

Symbol: GHS07
WGK Germany：3
Safety Instruction： S26; S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Store at 4 ° C, better storage at -4 ° C
Risk Phrases： 36/37/38
Signal Word：Warning

Tris(1H-benzod1,2,3triazol-1-yl)methane Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Tris(1H-benzod1,2,3triazol-1-yl)methane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00GT50-200mg	TRIS-(1-BENZOTRIAZOLYL)METHANE 97	88088-95-3	>95.0%(HPLC)	200mg	$60.00	2024-04-20
A2B Chem LLC	AH83460-250mg	Tris(1h-benzo[d][1,2,3]triazol-1-yl)methane	88088-95-3	95%	250mg	$55.00	2024-04-19
Aaron	AR00GTDC-100mg	TRIS-(1-BENZOTRIAZOLYL)METHANE 97	88088-95-3	95%	100mg	$40.00
abcr	AB436625-1 g	Tris(1H-benzo[d][1,2,3]triazol-1-yl)methane, 95%; .	88088-95-3	95%	1g	€431.90	2023-07-18
Ambeed	A305150-100mg	Tris(1H-benzo[d][1,2,3]triazol-1-yl)methane	88088-95-3	95%	100mg	$37.0
Chemenu	CM153965-5g	Tris(1H-benzo[d][1,2,3]triazol-1-yl)methane	88088-95-3	95%	5g	$184
Crysdot LLC	CD11036224-10g	Tris(1H-benzo[d][1,2,3]triazol-1-yl)methane	88088-95-3	95+%	10g	$307
eNovation Chemicals LLC	D759602-5g	TRIS-(1-BENZOTRIAZOLYL)METHANE 97	88088-95-3	95+%	5g	$270	2022-05-16
TRC	T887993-2.5mg	Tris(1H-benzo[d][1,2,3]triazol-1-yl)methane	88088-95-3		2.5mg	$ 50.00	2022-06-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTR898-100mg	1-[bis(1H-1,2,3-benzotriazol-1-yl)methyl]-1H-1,2,3-benzotriazole	88088-95-3	95%	100mg	￥295.0

Tris(1H-benzod1,2,3triazol-1-yl)methane Synthesis

Synthetic Circuit 1

95-14-7

67-66-3

88088-95-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Chloroform , Water

Reference

Tris(benzotriazol-1-yl)methane: a -CO2H synthon for the preparation of carboxylic acid

Katritzky, Alan R.; et al, Synthesis, 1990, (8), 666-9

Synthetic Circuit 2

95-14-7

67-66-3

88088-95-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Tetrabutylammonium bromide Solvents: Chloroform , Water ; 48 h, reflux; cooled

Reference

Photochemical Study of Tris(benzotriazol-1-yl)methane

Androsov, Dmitry A.; et al, Journal of Organic Chemistry, 2007, 72(4), 1148-1152

Synthetic Circuit 3

273-02-9

67-66-3

88088-95-3

Reaction Conditions

Reference

N-Polyazolylmethanes. IV. Reaction of benzotriazole with methylene chloride and chloroform under phase transfer conditions

Avila, Luis; et al, Heterocycles, 1983, 20(9), 1787-92

Synthetic Circuit 4

928030-53-9

88088-95-3

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 10 min, rt
1.2 Reagents: Acetic acid Solvents: Methanol ; neutralized, rt
2.1 Reagents: Sodium hydroxide , Tetrabutylammonium bromide Solvents: Chloroform , Water ; 48 h, reflux; cooled

Reference

Photochemical Study of Tris(benzotriazol-1-yl)methane

Androsov, Dmitry A.; et al, Journal of Organic Chemistry, 2007, 72(4), 1148-1152

Tris(1H-benzod1,2,3triazol-1-yl)methane Raw materials

Tris(1H-benzod1,2,3triazol-1-yl)methane Preparation Products

Tris(1H-benzod1,2,3triazol-1-yl)methane (88088-95-3)

Tris(1H-benzod1,2,3triazol-1-yl)methane Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:88088-95-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:88088-95-3)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:88088-95-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Cas no 88088-95-3 (Tris(1H-benzod1,2,3triazol-1-yl)methane)

Tris(1H-benzod1,2,3triazol-1-yl)methane Properties

Names and Identifiers

Computed Properties

Experimental Properties

Tris(1H-benzod1,2,3triazol-1-yl)methane Security Information

Tris(1H-benzod1,2,3triazol-1-yl)methane Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Tris(1H-benzod1,2,3triazol-1-yl)methane Price

Tris(1H-benzod1,2,3triazol-1-yl)methane Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Tris(1H-benzod1,2,3triazol-1-yl)methane Raw materials

Tris(1H-benzod1,2,3triazol-1-yl)methane Preparation Products

Tris(1H-benzod1,2,3triazol-1-yl)methane Suppliers

Tris(1H-benzod1,2,3triazol-1-yl)methane Related Literature

Related Categories

88088-95-3 (Tris(1H-benzod1,2,3triazol-1-yl)methane) Related Products